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Compound of Interest

Compound Name: MCI826

Cat. No.: B1676270 Get Quote

For researchers, scientists, and drug development professionals handling novel compounds,

ensuring safe and compliant disposal is a critical aspect of laboratory operations. This guide

provides essential information and a procedural framework for the proper disposal of MCI826,

a leukotriene D4 and E4 antagonist used in research.

Important Note: A specific Safety Data Sheet (SDS) with detailed disposal instructions for

MCI826 (CAS# 140646-80-6) is not publicly available. In the absence of explicit guidelines, it is

imperative to treat MCI826 as a potentially hazardous substance and to consult with your

institution's Environmental Health and Safety (EHS) department for specific disposal protocols

that comply with local, state, and federal regulations.

Chemical and Physical Properties of MCI826
While specific disposal data is limited, the known properties of MCI826 can help inform a

cautious approach to its handling and disposal.
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Property Value

CAS Number 140646-80-6

Chemical Formula C22H28N2O3S

Molecular Weight 400.54 g/mol

Intended Use
Research Use Only. Not for human or veterinary

use.

Storage

Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C. Store in a dry,

dark place.

General Disposal Procedures for Research
Chemicals with Unknown Hazards
The following step-by-step procedures are based on standard best practices for the disposal of

research chemicals where a comprehensive hazard profile and specific disposal guidelines are

not available.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including a lab coat, safety glasses with side shields,

and appropriate chemical-resistant gloves when handling MCI826.

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid MCI826 waste, including contaminated consumables (e.g., weighing

paper, pipette tips, gloves), in a dedicated, clearly labeled, and sealable hazardous waste

container.

Do not mix with non-hazardous waste.

Liquid Waste:
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Collect solutions containing MCI826 in a compatible, leak-proof, and clearly labeled

hazardous waste container.

Indicate the solvent and approximate concentration of MCI826 on the label.

Organic solvent solutions should not be disposed of down the drain.

Sharps Waste:

Any sharps (e.g., needles, razor blades) contaminated with MCI826 must be disposed of

in a designated, puncture-proof sharps container labeled as hazardous chemical waste.

3. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "MCI826," and any other components of the waste stream (e.g., solvents).

4. Storage of Waste:

Store hazardous waste containers in a designated, secure area, away from incompatible

materials.

Ensure containers are kept closed except when adding waste.

5. Consultation and Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide them with all available information on MCI826.

Experimental Protocols
Detailed experimental protocols for the disposal of MCI826 are not available in the reviewed

literature. The most critical protocol is to follow the guidance provided by your institution's EHS

professionals, who are trained to manage and dispose of chemical waste in accordance with

regulations.
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Disposal Workflow for Research Chemicals with
Unknown Hazards
The following diagram outlines the logical steps for the safe disposal of a research chemical

like MCI826, for which specific disposal guidelines are not readily available.
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Caption: Workflow for the safe disposal of a research chemical with unknown hazards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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